Cas no 1804455-48-8 (3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide)

• Product Name: 3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide
• CAS No: 1804455-48-8
• MF: C₆H₅ClF₂N₂O₃S
• MW: 258.630306005478
• CID: 4867372
• Update Time: 2025-11-01

3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide

• Inchi： 1S/C6H5ClF2N2O3S/c7-3-4(12)2(5(8)9)1-11-6(3)15(10,13)14/h1,5H,(H,11,12)(H2,10,13,14)
• InChI Key： YVXBDOWMDOXSRN-UHFFFAOYSA-N
• SMILES： ClC1C(C(C(F)F)=CNC=1S(N)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 463
• XLogP3: 0.4
• Topological Polar Surface Area: 97.6

Additional information on 3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide

Professional Introduction to 3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide (CAS No. 1804455-48-8)

3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1804455-48-8, represents a class of pyridine derivatives that are being extensively explored for their potential therapeutic applications. The presence of multiple substituents, including a chloro group, a difluoromethyl group, and a hydroxyl group, contributes to its complex reactivity and makes it a promising candidate for further chemical and biological investigation.

The< strong>3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide molecule exhibits a distinct arrangement of functional groups that can influence its interactions with biological targets. The chloro substituent at the 3-position of the pyridine ring can participate in various chemical reactions, including nucleophilic substitution, while the difluoromethyl group at the 5-position introduces electron-withdrawing effects that can modulate the electronic properties of the molecule. Additionally, the hydroxyl group at the 4-position provides a site for hydrogen bonding interactions, which can be crucial for binding to biological macromolecules.

In recent years, there has been growing interest in developing novel sulfonamide derivatives as potential drugs due to their well-documented biological activity. The sulfonamide moiety in 3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide is particularly noteworthy, as it is known to enhance binding affinity and selectivity in drug design. This feature has led to extensive research into sulfonamide-based compounds for various therapeutic indications, including antimicrobial, anti-inflammatory, and anticancer applications.

The structural features of 3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide make it an intriguing candidate for further development in medicinal chemistry. The combination of electron-deficient and hydrogen-bonding capable groups suggests that this compound may exhibit dual functionality, allowing it to interact with multiple targets or exhibit synergistic effects when combined with other therapeutic agents. Such properties are highly valued in modern drug discovery efforts aimed at improving efficacy and reducing side effects.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like 3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide. Molecular docking studies have been conducted to evaluate its potential binding interactions with various enzymes and receptors relevant to human health. These studies have revealed promising affinities for certain therapeutic targets, suggesting that this compound may have utility in treating diseases associated with these targets.

The synthesis of< strong>3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. However, the development of efficient synthetic routes has opened up new possibilities for exploring derivatives of this compound with tailored properties. Advances in green chemistry principles have also influenced synthetic strategies, promoting methods that minimize waste and hazardous byproducts.

In conclusion, 3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-sulfonamide, with its CAS number 1804455-48-8, represents a significant area of research in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable compound for further investigation. As research continues to uncover new therapeutic applications, this molecule is likely to play an important role in the development of next-generation pharmaceuticals.